Cas no 933747-41-2 (4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid)

4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid structure

933747-41-2 structure

Product Name:4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid

CAS No:933747-41-2

MF:C₈H₈O₃S

MW:184.212321281433

MDL:MFCD12088019

CID:1029560

PubChem ID:43608930

Update Time:2024-10-26

4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid
- 6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid (ACI)
- 4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid
- CS-0311148
- 6,7-Dihydro-4H-thieno-[3,2-c]pyran-2-carboxylic acid
- 6,7-dihydro-4H-thieno[3,2-c]pyran-2-carboxylicacid
- AKOS009624870
- 933747-41-2
- DB-350250
- SCHEMBL3747986
- AS-8975
- EN300-68699
- Z440605398
- MFCD12088019
- O11523
- DTXSID50656233
- MDL： MFCD12088019
- Inchi： 1S/C8H8O3S/c9-8(10)7-3-5-4-11-2-1-6(5)12-7/h3H,1-2,4H2,(H,9,10)
- InChI Key： JTAGXSCOVOJESP-UHFFFAOYSA-N
- SMILES： O=C(C1=CC2COCCC=2S1)O

Computed Properties

Exact Mass: 184.01941529g/mol
Monoisotopic Mass: 184.01941529g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 74.8Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: NA
Boiling Point: 402.3±45.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.0 mmHg at 25°C

4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A119002045-250mg	6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid	933747-41-2	95%	250mg	$257.50	2023-08-31
Alichem	A119002045-1g	6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid	933747-41-2	95%	1g	$609.00	2023-08-31
Alichem	A119002045-5g	6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid	933747-41-2	95%	5g	$1485.00	2023-08-31
abcr	AB419168-1 g	6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid; .	933747-41-2		1g	€312.50	2023-04-24
abcr	AB419168-5 g	6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid; .	933747-41-2		5g	€861.50	2023-04-24
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D875728-10mg	6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid	933747-41-2	≥95%	10mg	￥168.00	2022-01-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D875728-50mg	6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid	933747-41-2	≥95%	50mg	￥546.00	2022-01-11
Apollo Scientific	OR110920-1g	6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid	933747-41-2		1g	£255.00	2025-02-19
Apollo Scientific	OR110920-5g	6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid	933747-41-2		5g	£765.00	2025-02-19
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X80115-100mg	6,7-Dihydro-4H-thieno[3,2-c]pyran-2-carboxylic acid	933747-41-2	≥95%	100mg	¥158.0	2023-09-05

4H,6H,7H-thieno[3,2-c]pyran-2-carboxylic acid Production Method

Production Method 1

623573-71-7

933747-41-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; rt → 80 °C; 1 h, 80 °C; cooled
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5, cooled

Reference

: Preparation of heterocycles as PRMT5 inhibitors

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Production Method 2

623573-71-7

933747-41-2

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Methanol , Water ; 3 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 5 - 6, rt

Reference

: Preparation of pyrazolylaminopyrimidinylbenzylthiazolecarboxamide derivatives and analogs for use as Bruton's tyrosine kinase inhibitors

, World Intellectual Property Organization, , ,